Cas no 1142022-76-1 (b-D-Lactosyltrichloroacetimidate heptaacetate)

b-D-Lactosyltrichloroacetimidate heptaacetate structure
1142022-76-1 structure
Product Name:b-D-Lactosyltrichloroacetimidate heptaacetate
CAS No:1142022-76-1
MF:C28H36Cl3NO18
MW:780.940347671509
CID:1062435
PubChem ID:69611655
Update Time:2025-04-20

b-D-Lactosyltrichloroacetimidate heptaacetate Chemical and Physical Properties

Names and Identifiers

    • β-D-Lactopyranoside 1-(2,2,2-Trichloroethanimidate) Heptaacetate
    • [(2R,3R,4S,5R,6S)-4,5-diacetyloxy-3-[(2S,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-6-(2,2,2-trichloroethanimidoyl)oxyoxan-2-yl]methyl acetate
    • DTXSID60741003
    • 1142022-76-1
    • A-D-Lactopyranoside 1-(2,2,2-Trichloroethanimidate) Heptaacetate
    • 2,3,6-Tri-O-acetyl-4-O-(2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl)-1-O-(2,2,2-trichloroethanimidoyl)-beta-D-glucopyranose
    • SCHEMBL5931007
    • b-D-Lactosyltrichloroacetimidate heptaacetate
    • Inchi: 1S/C28H36Cl3NO18/c1-10(33)40-8-17-19(42-12(3)35)21(43-13(4)36)23(45-15(6)38)25(47-17)49-20-18(9-41-11(2)34)48-26(50-27(32)28(29,30)31)24(46-16(7)39)22(20)44-14(5)37/h17-26,32H,8-9H2,1-7H3/t17-,18-,19+,20-,21+,22+,23-,24-,25+,26+/m1/s1
    • InChI Key: QUJSSIATSJUBGC-NDMRNNIMSA-N
    • SMILES: ClC(C(=N)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)(Cl)Cl

Computed Properties

  • Exact Mass: 779.10000
  • Monoisotopic Mass: 779.099796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 19
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 20
  • Complexity: 1310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 245Ų

Experimental Properties

  • PSA: 244.87000
  • LogP: 1.06990

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